4-EPIDEMECLOCYCLINE HYDROCHLORIDE
4-EPIDEMECLOCYCLINE HYDROCHLORIDE
Brand Name:
Vulcanchem
CAS No.:
179471-95-5
VCID:
VC0171691
InChI:
InChI=1S/C21H21ClN2O8.ClH/c1-24(2)14-7-5-6-10(16(27)12-9(25)4-3-8(22)11(12)15(6)26)18(29)21(7,32)19(30)13(17(14)28)20(23)31;/h3-4,6-7,14-15,25-27,30,32H,5H2,1-2H3,(H2,23,31);1H/t6-,7-,14+,15-,21-;/m0./s1
SMILES:
CN(C)C1C2CC3C(C4=C(C=CC(=C4C(=C3C(=O)C2(C(=C(C1=O)C(=O)N)O)O)O)O)Cl)O.Cl
Molecular Formula:
C21H22Cl2N2O8
Molecular Weight:
501.313
4-EPIDEMECLOCYCLINE HYDROCHLORIDE
CAS No.: 179471-95-5
Main Products
VCID: VC0171691
Molecular Formula: C21H22Cl2N2O8
Molecular Weight: 501.313
| CAS No. | 179471-95-5 |
|---|---|
| Product Name | 4-EPIDEMECLOCYCLINE HYDROCHLORIDE |
| Molecular Formula | C21H22Cl2N2O8 |
| Molecular Weight | 501.313 |
| IUPAC Name | (4R,4aS,5aS,6S,12aR)-7-chloro-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C21H21ClN2O8.ClH/c1-24(2)14-7-5-6-10(16(27)12-9(25)4-3-8(22)11(12)15(6)26)18(29)21(7,32)19(30)13(17(14)28)20(23)31;/h3-4,6-7,14-15,25-27,30,32H,5H2,1-2H3,(H2,23,31);1H/t6-,7-,14+,15-,21-;/m0./s1 |
| Standard InChIKey | OAPVUSSHCBRCOL-MDIQSJHISA-N |
| SMILES | CN(C)C1C2CC3C(C4=C(C=CC(=C4C(=C3C(=O)C2(C(=C(C1=O)C(=O)N)O)O)O)O)Cl)O.Cl |
| Synonyms | 4-EPIDEMECLOCYCLINE HYDROCHLORIDE |
| PubChem Compound | 118816001 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume